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Compound Name:
2-(Hydroxymethyl)-2-methylpentyl

carbamate

CAS No.: 1471-56-3

Cat. No.: B170035

Get Quote

Executive Summary
This technical guide provides a rigorous comparison between 2-(hydroxymethyl)-2-
methylpentyl carbamate (commonly known as Decarboxamide Meprobamate or Carisoprodol

Related Compound A) and its isopropyl analog (known as Carisoprodol Monocarbamate or

Carisoprodol Impurity A).

While often overshadowed by their parent compounds—Meprobamate and Carisoprodol—

these monocarbamates are critical analytes in pharmacokinetic profiling, stability testing, and

forensic toxicology. This guide analyzes their physicochemical divergence, metabolic origins,

and analytical performance in high-performance liquid chromatography (HPLC) workflows.

Chemical Identity & Physicochemical Comparison
These two compounds represent the primary hydrolytic degradation products of the

dicarbamate anxiolytics. Their structural difference lies in the substitution of the carbamate

nitrogen: the "parent" monocarbamate bears a primary amine, while the analog bears a

secondary isopropylamine.
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Table 1: Physicochemical Specifications

Feature
2-(Hydroxymethyl)-2-
methylpentyl carbamate

Isopropyl Analog
(Carisoprodol
Monocarbamate)

Common Name Decarboxamide Meprobamate Carisoprodol Impurity A

CAS Number 1471-56-3 25462-17-3

Molecular Formula C₈H₁₇NO₃ C₁₁H₂₃NO₃

Molecular Weight 175.23 g/mol 217.31 g/mol

Structure
Mono-carbamate of 2-methyl-

2-propyl-1,3-propanediol

N-isopropyl mono-carbamate

of 2-methyl-2-propyl-1,3-

propanediol

Solubility
Soluble in Methanol, Ethanol;

Slightly soluble in Water

Soluble in Methanol,

Acetonitrile; Lower water

solubility (Lipophilic)

LogP (Predicted) ~0.8 - 1.2 ~2.1 - 2.4

Origin
Hydrolysis of Meprobamate or

Carisoprodol

Hydrolysis of Carisoprodol

(specific pathway)

Metabolic & Degradation Pathways
Understanding the origin of these congeners is essential for interpreting stability data.

Carisoprodol is a prodrug that metabolizes into Meprobamate. Both monocarbamates arise

from the loss of a carbamate group (hydrolysis), but the regioselectivity of this hydrolysis

dictates which analog is formed.

Pathway Visualization
The following diagram illustrates the degradation cascade. Note that Decarboxamide

Meprobamate is the terminal hydrolysis product before the scaffold breaks down into the

inactive diol.
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Figure 1: Degradation and metabolic map showing the parallel formation of the target

monocarbamates.

Analytical Performance & Methodology
In analytical workflows (HPLC-UV or LC-MS/MS), the performance of these analogs differs

significantly due to the lipophilicity conferred by the isopropyl group.

Chromatographic Behavior
Retention Time (RT): The Isopropyl Analog (Impurity A) is more hydrophobic and will elute

after the Decarboxamide Meprobamate on reverse-phase C18 columns.

Resolution: Critical pairs often include Carisoprodol vs. Impurity A. The Decarboxamide

elutes early, often near the solvent front if the organic gradient starts too high.

Experimental Protocol: Simultaneous Quantification
Objective: Separate both monocarbamates and parents in a single run.
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Reagents:

Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5)

Mobile Phase B: Acetonitrile (LC-MS grade)

Column: C18 (150 mm x 4.6 mm, 3.5 µm)

Step-by-Step Workflow:

Standard Preparation:

Dissolve 10 mg of 2-(hydroxymethyl)-2-methylpentyl carbamate and Isopropyl Analog

reference standards separately in Methanol to create 1 mg/mL stock solutions.

Note: The Decarboxamide is hygroscopic; weigh quickly in a humidity-controlled

environment.

Gradient Setup:

T=0 min: 80% A / 20% B (Holds the polar Decarboxamide).

T=5 min: Ramp to 60% B (Elutes Meprobamate).

T=12 min: Ramp to 80% B (Elutes Carisoprodol and Isopropyl Analog).

T=15 min: Hold.

Detection:

UV: 200 nm (Carbamates have weak UV absorbance; low wavelength is mandatory).

MS (Preferred): ESI Positive Mode.

Decarboxamide target ion: m/z 176.2 [M+H]⁺

Isopropyl Analog target ion: m/z 218.3 [M+H]⁺

System Suitability Criteria:
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Resolution (Rs) between Meprobamate and Decarboxamide > 2.0.

Tailing Factor < 1.5 for the Isopropyl Analog (prone to tailing due to secondary amine

interaction with silanols).

Pharmacological & Toxicological Implications
While researchers often focus on the parents, these monocarbamates are markers of metabolic

efficiency.

2-(Hydroxymethyl)-2-methylpentyl carbamate:

Activity: Negligible CNS activity compared to Meprobamate. Its formation represents a

detoxification step.

Significance: High levels in urine indicate rapid hydrolysis, potentially relevant in

phenotyping esterase activity.

Isopropyl Analog:

Activity: Limited data, but structural similarity to Carisoprodol suggests potential weak

muscle relaxant properties, though it is rapidly cleared.

Significance: Its presence in drug product (stability samples) indicates moisture ingress,

as Carisoprodol is sensitive to hydrolysis at the primary carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 标准品 | 上海金畔生物科技有限公司 [jinpanbio.cn]

To cite this document: BenchChem. [Comparative Guide: 2-(Hydroxymethyl)-2-methylpentyl
Carbamate vs. Isopropyl Analog]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170035/docs#comparative-guide-2-hydroxymethyl-2-
methylpentyl-carbamate-vs-isopropyl-analog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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